Cas no 2228298-03-9 (2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine
• CAS No: 2228298-03-9
• MF: C₆H₇F₆N
• MW: 207.116902589798
• CID: 6345756
• PubChem ID: 165640787
• Update Time: 2025-08-05

2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine
• EN300-2006487
• 2228298-03-9
• [2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropyl]methanamine

• Inchi： 1S/C6H7F6N/c7-3(6(10,11)12)4(2-13)1-5(4,8)9/h3H,1-2,13H2
• InChI Key： YXNCVJABMJPHDN-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C(C(F)(F)F)F)F

Computed Properties

• Exact Mass: 207.04826820g/mol
• Monoisotopic Mass: 207.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine (CAS No. 2228298-03-9)

2,2-Difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine (CAS No. 2228298-03-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include multiple fluorine atoms and a cyclopropyl ring. These characteristics make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine is composed of a cyclopropyl ring attached to a difluoromethyl group and a tetrafluoroethyl group. The presence of multiple fluorine atoms imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

Recent studies have highlighted the potential of 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a potential lead for the development of new antibiotics. The high lipophilicity and stability of the molecule allow it to penetrate bacterial cell membranes more effectively, thereby enhancing its antimicrobial efficacy.

In addition to its antimicrobial properties, 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine has also been investigated for its potential as a central nervous system (CNS) modulator. Studies have demonstrated that this compound can cross the blood-brain barrier efficiently and exhibit selective binding to specific receptors in the brain. This property makes it a valuable candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine involves several well-established chemical reactions. One common approach is to start with a cyclopropyl derivative and introduce the difluoromethyl and tetrafluoroethyl groups through selective fluorination reactions. The use of advanced synthetic techniques and catalysts has significantly improved the yield and purity of the final product.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for further clinical development.

In conclusion, 2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine (CAS No. 228898-03-9) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in various medical applications.